2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide

• IUPAC Name: 2,2,2-trichloro-N-[2-(4-methylpiperidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C14H17Cl3N2O/c1-10-6-8-19(9-7-10)12-5-3-2-4-11(12)18-13(20)14(15,16)17/h2-5,10H,6-9H2,1H3,(H,18,20)
• InChI Key: NWUDOGPGDSVLIV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC=CC=C2NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C14H17Cl3N2O
• Molecular Weight: 335.7 g/mol

Description

2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide, also known as TPA023, is a synthetic compound that belongs to the class of anxiolytic drugs. It is a selective agonist of GABA-A receptors, which are the main inhibitory neurotransmitter receptors in the brain. TPA023 has been studied extensively for its potential therapeutic applications in anxiety disorders, depression, and other neurological disorders.

Scientific Research Applications

2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide has been extensively studied for its anxiolytic and antidepressant effects. It has been shown to reduce anxiety-like behavior in animal models, without causing sedation or motor impairment. 2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide has also been studied for its potential to treat depression, as it has been shown to increase serotonin and norepinephrine levels in the brain. Additionally, 2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide has been studied for its potential to treat alcohol withdrawal symptoms, as it has been shown to reduce alcohol intake in animal models.

Mechanism of Action

2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide is a selective agonist of GABA-A receptors, specifically targeting the alpha-2 and alpha-3 subunits. GABA-A receptors are the main inhibitory neurotransmitter receptors in the brain and are involved in the regulation of anxiety, mood, and sleep. 2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide enhances the activity of GABA-A receptors, leading to an increase in inhibitory neurotransmission and a reduction in anxiety and depression-like behaviors.
Biochemical and Physiological Effects:
2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide has been shown to have anxiolytic and antidepressant effects in animal models, without causing sedation or motor impairment. It has also been shown to increase serotonin and norepinephrine levels in the brain, which are important neurotransmitters involved in mood regulation. Additionally, 2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide has been shown to reduce alcohol intake in animal models, indicating its potential for the treatment of alcohol use disorder.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide in lab experiments is its selectivity for GABA-A receptors. This allows for more specific targeting of the receptors involved in anxiety and depression. Additionally, 2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide has been shown to have minimal sedative or motor impairing effects, making it a useful tool for studying anxiety and depression-like behaviors in animal models. One limitation of using 2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide in lab experiments is its potential for off-target effects, as it may interact with other receptors in the brain.

Future Directions

For 2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide research include further studies on its potential therapeutic applications in anxiety disorders, depression, and alcohol use disorder. Additionally, research on the potential for 2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide to interact with other receptors in the brain and its long-term effects on brain function and behavior is needed. Further development of more selective and potent GABA-A receptor agonists may also be a future direction in this field.

Synthesis Methods

2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide can be synthesized through a multi-step process that involves the reaction of 2-bromo-4-chloroacetophenone with 4-methylpiperidine to form 2-bromo-4-chloro-N-(4-methylpiperidin-2-yl)acetamide. This intermediate is then reacted with 2,2,2-trichloroacetyl chloride in the presence of a base to yield 2,2,2-trichloro-N-[2-(4-methyl-1-piperidinyl)phenyl]acetamide.